Cas no 2229355-41-1 (3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-1,1-difluoro-2-methylpropan-2-amine)

• Product Name: 3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-1,1-difluoro-2-methylpropan-2-amine
• CAS No: 2229355-41-1
• MF: C₁₀H₁₅F₂N₃
• MW: 215.243008852005
• CID: 6531969
• PubChem ID: 165947816
• Update Time: 2025-07-14

3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-1,1-difluoro-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-1,1-difluoro-2-methylpropan-2-amine
• 3-{1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}-1,1-difluoro-2-methylpropan-2-amine
• 2229355-41-1
• EN300-1954114

• Inchi： 1S/C10H15F2N3/c1-10(13,9(11)12)5-8-6-3-2-4-7(6)14-15-8/h9H,2-5,13H2,1H3,(H,14,15)
• InChI Key： KGROGWVQXLGENT-UHFFFAOYSA-N
• SMILES： FC(C(C)(CC1C2=C(CCC2)NN=1)N)F

Computed Properties

• Exact Mass: 215.12340382g/mol
• Monoisotopic Mass: 215.12340382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 54.7Ų

Additional information on 3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-1,1-difluoro-2-methylpropan-2-amine

Comprehensive Overview of 3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-1,1-difluoro-2-methylpropan-2-amine (CAS No. 2229355-41-1)

The compound 3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-1,1-difluoro-2-methylpropan-2-amine (CAS No. 2229355-41-1) is a specialized organic molecule with a unique structural framework, combining a cyclopentacpyrazole core with a difluoromethylamine moiety. This combination grants it distinct physicochemical properties, making it a subject of interest in pharmaceutical and agrochemical research. Its molecular formula and structural complexity suggest potential applications in drug discovery, particularly in targeting enzymes or receptors where fluorine substitution enhances binding affinity.

Recent trends in medicinal chemistry highlight the growing demand for fluorinated compounds due to their metabolic stability and bioavailability. The presence of difluoro groups in this molecule aligns with current research into fluorine-based therapeutics, a hot topic in AI-driven drug design. Researchers frequently search for terms like "fluorine in drug development" or "cyclopentacpyrazole derivatives," underscoring the relevance of this compound. Its CAS number (2229355-41-1) is often queried in scientific databases, reflecting its niche yet significant role in synthetic chemistry.

The synthetic pathway for 3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-1,1-difluoro-2-methylpropan-2-amine involves multi-step organic reactions, including cyclization and fluorination steps. Advanced techniques such as microwave-assisted synthesis or flow chemistry may optimize its production, addressing common challenges like yield improvement and purity control. These methods are frequently discussed in green chemistry forums, linking this compound to sustainable practices—a key concern for modern laboratories.

From a pharmacological perspective, the cyclopentacpyrazole scaffold is known for its bioactivity, often explored in central nervous system (CNS) drug candidates. The addition of a difluoroamine group could modulate lipophilicity and blood-brain barrier penetration, topics highly searched in neuroscience research. While specific applications remain proprietary, its structural features suggest potential in neurodegenerative disease or pain management studies, areas where AI-powered molecular modeling is accelerating breakthroughs.

In agrochemical contexts, fluorinated pyrazoles are valued for their pesticidal activity. This compound’s heterocyclic backbone might contribute to novel crop protection agents, aligning with global searches for "eco-friendly pesticides". Regulatory databases often track such compounds under their CAS numbers, emphasizing transparency in chemical safety—a priority for industry stakeholders.

Analytical characterization of CAS No. 2229355-41-1 typically employs NMR spectroscopy, mass spectrometry, and HPLC, ensuring precise identification. These techniques are critical for quality assurance, a recurring theme in pharmaceutical manufacturing discussions. The compound’s stability under various conditions is another area of interest, particularly for formulators seeking long shelf-life solutions.

In summary, 3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-1,1-difluoro-2-methylpropan-2-amine represents a fusion of innovative chemistry and applied science. Its CAS No. 2229355-41-1 serves as a gateway for researchers exploring fluorine’s role in modern compounds, while its structure opens doors to interdisciplinary applications—from drug discovery to sustainable agriculture. As computational chemistry evolves, this molecule may gain further traction in virtual screening pipelines, answering the demand for next-generation bioactive molecules.